Cas no 66920-28-3 (Benzene, 1-isocyanato-3-(isocyanatomethyl)-)

• Product Name: Benzene, 1-isocyanato-3-(isocyanatomethyl)-
• CAS No: 66920-28-3
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 388253
• PubChem ID: 21976201
• Update Time: 2025-04-19

Benzene, 1-isocyanato-3-(isocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-isocyanato-3-(isocyanatomethyl)-
• 1-isocyanato-3-(isocyanatomethyl)benzene
• SCHEMBL3834880
• DTXSID40621016
• 66920-28-3

• Inchi： 1S/C9H6N2O2/c12-6-10-5-8-2-1-3-9(4-8)11-7-13/h1-4H,5H2
• InChI Key： COYYDVBSEGGVAT-UHFFFAOYSA-N
• SMILES： O=C=NCC1C=CC=C(C=1)N=C=O

Computed Properties

• Exact Mass: 174.042927438g/mol
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives